3-O-ACETYL-6-O -BENZOYL-5-O-(METHYLSULFONYL)-1,2-O-ISOPROPYLIDENE-ALPHA-D-GLUCOFURANOSE
3-O-ACETYL-6-O -BENZOYL-5-O-(METHYLSULFONYL)-1,2-O-ISOPROPYLIDENE-ALPHA-D-GLUCOFURANOSE
Brand Name:
Vulcanchem
CAS No.:
102029-58-3
VCID:
VC0026578
InChI:
InChI=1S/C19H24O10S/c1-11(20)25-15-14(26-18-16(15)27-19(2,3)28-18)13(29-30(4,22)23)10-24-17(21)12-8-6-5-7-9-12/h5-9,13-16,18H,10H2,1-4H3/t13-,14-,15+,16-,18-/m1/s1
SMILES:
CC(=O)OC1C2C(OC1C(COC(=O)C3=CC=CC=C3)OS(=O)(=O)C)OC(O2)(C)C
Molecular Formula:
C19H24O10S
Molecular Weight:
444.5 g/mol
3-O-ACETYL-6-O -BENZOYL-5-O-(METHYLSULFONYL)-1,2-O-ISOPROPYLIDENE-ALPHA-D-GLUCOFURANOSE
CAS No.: 102029-58-3
Main Products
VCID: VC0026578
Molecular Formula: C19H24O10S
Molecular Weight: 444.5 g/mol
| CAS No. | 102029-58-3 |
|---|---|
| Product Name | 3-O-ACETYL-6-O -BENZOYL-5-O-(METHYLSULFONYL)-1,2-O-ISOPROPYLIDENE-ALPHA-D-GLUCOFURANOSE |
| Molecular Formula | C19H24O10S |
| Molecular Weight | 444.5 g/mol |
| IUPAC Name | [(2R)-2-[(3aR,5S,6S,6aR)-6-acetyloxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]-2-methylsulfonyloxyethyl] benzoate |
| Standard InChI | InChI=1S/C19H24O10S/c1-11(20)25-15-14(26-18-16(15)27-19(2,3)28-18)13(29-30(4,22)23)10-24-17(21)12-8-6-5-7-9-12/h5-9,13-16,18H,10H2,1-4H3/t13-,14-,15+,16-,18-/m1/s1 |
| Standard InChIKey | ASSGEEKBKJCWQS-XLKGFZLASA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1[C@@H]2[C@H](O[C@@H]1[C@@H](COC(=O)C3=CC=CC=C3)OS(=O)(=O)C)OC(O2)(C)C |
| SMILES | CC(=O)OC1C2C(OC1C(COC(=O)C3=CC=CC=C3)OS(=O)(=O)C)OC(O2)(C)C |
| Canonical SMILES | CC(=O)OC1C2C(OC1C(COC(=O)C3=CC=CC=C3)OS(=O)(=O)C)OC(O2)(C)C |
| PubChem Compound | 14077997 |
| Last Modified | Nov 11 2021 |
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